Cas no 116784-81-7 (2-Furancarboxamide, N-(3-aminopropyl)-)

• Product name: 2-Furancarboxamide, N-(3-aminopropyl)-
• CAS No: 116784-81-7
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• CID: 892513

2-Furancarboxamide, N-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(3-aminopropyl)-
• FURAN-2-CARBOXYLIC ACID (3-AMINO-PROPYL)-AMIDE
• N-(3-aminopropyl)furan-2-carboxamide
• HMS1694B06
• n-(3-aminopropyl)-2-furamide
• n-(3-aminopropyl)-2-furancarboxamide
• N-(3-aminopropyl)-2-furylcarboxamide
• OTAVA-BB 1137958

• Inchi： InChI=1S/C8H12N2O2/c9-4-2-5-10-8(11)7-3-1-6-12-7/h1,3,6H,2,4-5,9H2,(H,10,11)
• InChI Key： MSKZFRQYKIUIAL-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C(=O)NCCCN

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3

Experimental Properties

• PSA: 68.26000
• LogP: 1.44940